1,1-Difluoro-2-methylpropan-2-amine hydrochloride

• IUPAC Name: 1,1-difluoro-2-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C4H9F2N.ClH/c1-4(2,7)3(5)6;/h3H,7H2,1-2H3;1H
• InChI Key: NVMGUZPTXHMDCS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(F)F)N.Cl
• Molecular Formula: C4H10ClF2N
• Molecular Weight: 145.58 g/mol
• CAS RN: 1803583-55-2

Description

1,1-Difluoro-2-methylpropan-2-amine hydrochloride is a research chemical with the CAS Number: 1803583-55-2. It has a molecular weight of 145.58. It is the hydrochloride salt of 1,1-Difluoro-2-methylpropan-2-amine. It is used in the preparation of substituted arylnaphthyridine-carboxamides, which are useful in the treatment and/or prevention of cardiovascular and kidney diseases.

Molecular Structure Analysis

The IUPAC name of this compound is 1,1-difluoro-2-methylpropan-2-amine hydrochloride. The InChI code is 1S/C4H9F2N.ClH/c1-4(2,7)3(5)6;/h3H,7H2,1-2H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder and it is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Reactivity

• A study on the reactivity of various silanes and their reactions with amines, including the synthesis of compounds similar to 1,1-Difluoro-2-methylpropan-2-amine, provides insight into new methods for synthesizing fluorinated compounds with potential applications in materials science and pharmaceuticals (Soldatenko et al., 2011).

Fluorescence and Spectroscopy

• Research on the fluorescence enhancement of NO-specific probes, which include secondary amines in their structure, can be related to 1,1-Difluoro-2-methylpropan-2-amine. Such studies are crucial in developing sensitive detection methods for biological and chemical analyses (McQuade, Pluth, & Lippard, 2010).

Chemical Synthesis Techniques

• Techniques like liquid-phase photofluorination, explored in the synthesis of fluorinated compounds, can potentially be applied to synthesize derivatives of 1,1-Difluoro-2-methylpropan-2-amine. This research is important for developing new pharmaceuticals and materials (Scherer, Yamanouchi, & Onox, 1990).

Organic Chemistry and Drug Discovery

• Studies on the synthesis and characterization of fluorous (S)- and (R)-1-phenylethylamines, which are structurally similar to 1,1-Difluoro-2-methylpropan-2-amine, play a role in the development of new drug candidates and provide a framework for understanding the chemical behavior of such compounds (Szabó et al., 2006).

Pharmaceutical Chemistry

• Research on the synthesis of N-alkylated 4-Fluoro-5-phenylpyrrole-2-carboxylate via ionic intermediates demonstrates the potential for creating novel pharmaceutical compounds using fluorinated amines similar to 1,1-Difluoro-2-methylpropan-2-amine (Kim et al., 2007).

Material Science and Polymer Chemistry

• Studies on the synthesis and properties of polyfluorene derivatives functionalized with amine groups, such as poly(9,9-bis(6′-aminohexyl)fluorene), provide insights into the development of novel materials for electronic and optical applications. These studies may relate to the functionalization and application of 1,1-Difluoro-2-methylpropan-2-amine in polymer chemistry (Guo et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.